Double Bond Position (Δ6 vs. Δ9) Determines Surfactant Krafft Point and Water Solubility
In a systematic comparative study, non-ionic surfactants synthesized from petroselinic acid (6Z precursor) exhibited different tensidic properties compared to those from oleic acid (9Z precursor). While both C18 fatty acid derivatives produced surfactants with properties comparable to or better than commercial C12/C14-based surfactants, the Δ6 position yields distinct hydrophilic-lipophilic balance and micellization behavior versus the Δ9 position of oleoyl derivatives [1]. Specifically, ethoxylates prepared from petroselinic acid-derived alcohols produced homolog-free non-ionic surfactants whose properties were determined to be equal or superior to commercial standards, while demonstrating the feasibility of utilizing longer C18 chains that are typically avoided due to lower water solubility [1].
| Evidence Dimension | Surfactant performance relative to commercial C12/C14 standards |
|---|---|
| Target Compound Data | Petroselinic acid-derived surfactants (6Z precursor): comparable or better than commercial C12/C14 surfactants |
| Comparator Or Baseline | Oleic acid-derived surfactants (9Z): comparable or better than commercial C12/C14 surfactants; Erucic acid-derived surfactants (C22:1): comparable or better than commercial C12/C14 surfactants |
| Quantified Difference | Qualitative differentiation: Δ6 double bond position produces distinct surfactant properties versus Δ9 position; exact quantitative CMC/Krafft point differences not numerically reported in this study |
| Conditions | Non-ionic ethoxylate surfactant synthesis via epoxidation and ring-opening; sodium sulfate anionic surfactant preparation via chlorosulfonic acid reaction |
Why This Matters
Procurement of 6(E)-octadecenoyl chloride enables systematic exploration of double bond positional effects on surfactant performance—a structure-property relationship that cannot be accessed using the more common oleoyl chloride (Δ9).
- [1] Dierker M, Schäfer HJ. Surfactants from oleic, erucic and petroselinic acid: Synthesis and properties. Eur J Lipid Sci Technol. 2010;112(1):122-136. View Source
